3-(4-fluorophenyl)-7-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-5-methyl-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione

• IUPAC Name: 3-(4-fluorophenyl)-7-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-5-methyl-1H-pyrrolo[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H20FN5O5/c1-26-13-16(20(30)27-8-10-28(11-9-27)21(31)17-3-2-12-34-17)18-19(26)22(32)29(23(33)25-18)15-6-4-14(24)5-7-15/h2-7,12-13H,8-11H2,1H3,(H,25,33)
• InChI Key: BOPGFEMFENCBFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)F)C(=O)N4CCN(CC4)C(=O)C5=CC=CO5
• Molecular Formula: C23H20FN5O5
• Molecular Weight: 465.4 g/mol

Description

3-(4-fluorophenyl)-7-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-5-methyl-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione is a useful research compound. Its molecular formula is C23H20FN5O5 and its molecular weight is 465.441. The purity is usually 95%.
BenchChem offers high-quality 3-(4-fluorophenyl)-7-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-5-methyl-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-fluorophenyl)-7-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-5-methyl-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antagonist Activity and Biological Properties

• A study on bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, including compounds with 4-(4-fluorobenzoyl)piperidine groups, demonstrated potent 5-HT2 antagonist activity. These findings suggest these compounds' potential in the development of treatments for disorders related to the serotonin system (Watanabe et al., 1992).

Imaging Applications

• Research on 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine highlighted its synthesis via electrophilic fluorination for potential use in imaging dopamine D4 receptors. This indicates the compound's utility in neurological studies and diagnostics (Eskola et al., 2002).

Chromosomal Protein Distribution

• Fluram, a fluorogenic reagent related in structure, has been effective in differentiating chromosome regions in mouse and human genomes. This reveals the heterogeneous distribution of chromosome proteins, indicating its application in genetic studies (Cuéllar et al., 1991).

Anti-inflammatory and Analgesic Agents

• Novel compounds derived from visnaginone and khellinone, including benzodifuranyl and thiazolopyrimidines, have shown significant anti-inflammatory and analgesic activities. These derivatives, which share a structural motif with the target compound, suggest potential therapeutic applications (Abu‐Hashem et al., 2020).

Herbicidal Applications

• A study on novel 1-phenyl-piperazine-2,6-diones prepared by a new synthetic route demonstrated significant herbicidal activity. This highlights the agricultural applications of compounds within the same chemical family (Li et al., 2005).